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Introduction

Alexitol sodium, a complex of sodium polyhydroxyaluminum monocarbonate hexitol, is a well-
established antacid agent.[1][2] Its primary therapeutic application lies in the neutralization of
gastric acid, offering relief from conditions such as heartburn, indigestion, and acidity.[3][4] This
technical guide provides an in-depth exploration of the core mechanism of action of Alexitol
sodium, detailing its chemical properties, experimental validation, and the physicochemical
processes that underpin its therapeutic effect.

Chemical and Physical Properties

Alexitol sodium is identified by the CAS Registry Number 66813-51-2.[1][5] It is a tasteless
and odorless powder that is practically insoluble in water but readily dissolves in dilute acids.[1]
[2] A key advancement in its development was the stabilization of the aluminum hydroxide
component with a hexitol, such as sorbitol or mannitol, which prevents the loss of reactivity
upon drying that was common with earlier aluminum hydroxide gels.[1]
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Property Description Source

Sodium polyhydroxyaluminum

Chemical Name monocarbonate hexitol [1112]
complex

CAS Number 66813-51-2 [11[5]

Molecular Formula C7H15AINaO10+ [1]

Molecular Weight Approximately 309.16 g/mol [1][5]

Appearance Tasteless, odorless powder [1][2]

- Practically insoluble in water;
Solubility ) o ) [1]12]
readily soluble in dilute acids

Core Mechanism of Action: Gastric Acid Neutralization

The fundamental mechanism of action of Alexitol sodium is direct chemical neutralization of
hydrochloric acid (HCI) in the stomach.[1][3] This process buffers the gastric contents,
increasing the pH and thereby alleviating the symptoms of hyperacidity. The reaction proceeds
as follows:

o Alexitol Sodium + Hydrochloric Acid — Aluminum Chloride + Sodium Chloride + Hexitol +
Water + Carbon Dioxide

This reaction effectively reduces the concentration of hydrogen ions (H*) in the stomach.[1][3]
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Caption: Chemical neutralization of gastric acid by Alexitol sodium.
Role of Individual Components

The unique structure of Alexitol sodium, a complex of aluminum, sodium, carbonate, and
hydroxide stabilized by a hexitol, contributes to its efficacy and stability.[1]

e Polyhydroxyaluminum Monocarbonate: This is the primary active component responsible for
neutralizing HCI. The aluminum hydroxide and carbonate moieties directly react with the
acid.

» Hexitol (e.g., Sorbitol or Mannitol): The hexitol component plays a crucial role in stabilizing
the aluminum complex, preventing its degradation and ensuring its reactivity is maintained
during storage.[1]

e Sodium: The sodium ion is part of the salt complex.

Experimental Protocols
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The foundational in vitro evaluation of Alexitol sodium's antacid properties was described by
J.R. Gwilt, J.L. Livingstone, and A. Robertson in 1958. A generalized protocol for assessing the
acid-neutralizing capacity of an antacid like Alexitol sodium is as follows:

In Vitro Acid-Neutralizing Capacity Test (General Protocol)

o Preparation of Simulated Gastric Fluid: A solution of 0.1 N hydrochloric acid is prepared to
mimic the acidic environment of the stomach.

» Antacid Addition: A precisely weighed amount of Alexitol sodium is added to a known
volume of the simulated gastric fluid at a constant temperature (typically 37°C) with
continuous stirring.

e pH Monitoring: The pH of the solution is monitored over time using a calibrated pH meter.

« Titration: The mixture is then titrated with a standardized solution of sodium hydroxide (e.g.,
0.5 N NaOH) to a specific endpoint pH (e.g., pH 3.5 or 4.0).

o Calculation: The acid-neutralizing capacity is calculated based on the amount of hydrochloric
acid consumed by the antacid. The results are typically expressed in milliequivalents (mEQq)
of acid neutralized per gram of antacid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Simulated
Gastric Fluid (0.1 N HCI)

Add Weighed
Alexitol Sodium

Incubate at 37°C
with Stirring

Monitor pH
Over Time

Titrate with
Standardized NaOH

'

Calculate Acid-
Neutralizing Capacity

:
-

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Alexitol Sodium: A Technical Guide on its Mechanism of
Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1516804#mechanism-of-action-of-alexitol-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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